Cas no 2229021-15-0 ((1-methyl-4-nitro-1H-pyrazol-5-yl)methanesulfonamide)

• Product Name: (1-methyl-4-nitro-1H-pyrazol-5-yl)methanesulfonamide
• CAS No: 2229021-15-0
• MF: C₅H₈N₄O₄S
• MW: 220.206418991089
• CID: 6434086
• PubChem ID: 165651403
• Update Time: 2025-05-22

(1-methyl-4-nitro-1H-pyrazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1-methyl-4-nitro-1H-pyrazol-5-yl)methanesulfonamide
• EN300-1986957
• 2229021-15-0

• Inchi： 1S/C5H8N4O4S/c1-8-5(3-14(6,12)13)4(2-7-8)9(10)11/h2H,3H2,1H3,(H2,6,12,13)
• InChI Key： BRBCBKSZELYGPN-UHFFFAOYSA-N
• SMILES： S(CC1=C(C=NN1C)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 220.02662592g/mol
• Monoisotopic Mass: 220.02662592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 132Ų

Additional information on (1-methyl-4-nitro-1H-pyrazol-5-yl)methanesulfonamide

Compound CAS No. 2229021-15-0: (1-Methyl-4-Nitro-1H-Pyrazol-5-Yl)Methanesulfonamide

The compound with CAS number 2229021-15-0, commonly referred to as (1-methyl-4-nitro-1H-pyrazol-5-yl)methanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is notable for its unique structural features, which include a pyrazole ring substituted with a methyl group and a nitro group, as well as a methanesulfonamide moiety. These structural elements contribute to its diverse functional properties and potential applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The integration of these techniques has not only improved the yield and purity of the compound but also facilitated its scalability for industrial applications. Researchers have demonstrated that the compound exhibits remarkable stability under various environmental conditions, making it suitable for use in demanding chemical processes.

In terms of pharmacological applications, (1-methyl-4-nitro-1H-pyrazol-5-yl)methanesulfonamide has shown promise as a potential lead molecule in drug discovery programs targeting specific biological pathways. Studies conducted in vitro have revealed its ability to modulate key enzymes involved in metabolic disorders, suggesting its potential utility in the development of novel therapeutic agents. Furthermore, preclinical trials have indicated that the compound demonstrates selective cytotoxicity against cancer cell lines, highlighting its potential as an anticancer agent.

The structural versatility of this compound also extends to its application in materials science. Recent research has explored its use as a building block for constructing advanced materials, such as stimuli-responsive polymers and coordination networks. Its ability to undergo reversible chemical transformations under specific conditions makes it an attractive candidate for developing smart materials with applications in sensing, drug delivery, and adaptive robotics.

From a synthetic perspective, the preparation of (1-methyl-4-nitro-1H-pyrazol-5-yl)methanesulfonamide involves a multi-step process that begins with the synthesis of the pyrazole core. This is followed by functionalization with the methyl and nitro groups, which are strategically positioned to optimize the compound's reactivity and stability. The final step involves the introduction of the methanesulfonamide group, which enhances the compound's solubility and bioavailability.

In terms of toxicity and environmental impact, recent studies have assessed the ecotoxicological profile of this compound. Results indicate that it exhibits low toxicity towards non-target organisms, suggesting its potential for use in agricultural applications such as pest control agents. However, further research is required to fully understand its long-term environmental effects and ensure sustainable practices.

The continued exploration of CAS No. 2229021-15-0 is expected to yield further insights into its properties and applications. Collaborative efforts between academic institutions and industry partners are fostering innovation in this area, paving the way for breakthroughs that could address pressing challenges in medicine, materials science, and beyond.